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Compound of Interest

Compound Name: 3-Chloropyridine-d4

Cat. No.: B3070127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed standard operating procedure (SOP) for the safe handling

and storage of 3-Chloropyridine-d4. 3-Chloropyridine-d4 is the deuterated form of 3-

Chloropyridine, a compound used as an intermediate in pharmaceutical synthesis.[1][2] The

substitution of hydrogen with deuterium can alter the pharmacokinetic and metabolic profiles of

drug candidates.[1] Due to the lack of a specific Safety Data Sheet (SDS) for 3-
Chloropyridine-d4, the safety protocols outlined in this document are based on the known

hazards of the non-deuterated analog, 3-Chloropyridine, and general best practices for

handling deuterated and chlorinated compounds.[3]

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-Chloropyridine-d4 and its non-

deuterated analog are presented below for easy reference.
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Property 3-Chloropyridine-d4 3-Chloropyridine

CAS Number 1001003-95-7[1] 626-60-8

Molecular Formula C5D4ClN C5H4ClN

Molecular Weight 117.57 g/mol 113.55 g/mol

Appearance Clear colorless to yellow liquid Clear, colorless liquid

Boiling Point Not available
147 - 150 °C / 297 - 302 °F @

760 mmHg

Density Not available 1.190 g/mL at 25 °C

Flash Point Not available 66 °C / 150.8 °F

Solubility Not available Soluble in water (10 g/L)

Storage Temperature 2-8°C (Refrigerator)
Store in a cool, dry, well-

ventilated area

Hazard Identification and Safety Precautions
Based on the data for 3-Chloropyridine, 3-Chloropyridine-d4 should be treated as a

hazardous substance. The primary hazards include:

Toxicity: Harmful if swallowed, toxic in contact with skin, and toxic if inhaled.

Irritation: Causes skin and serious eye irritation. May cause respiratory tract irritation.

Organ Damage: May cause damage to organs through prolonged or repeated exposure. The

central nervous system is a potential target organ.

Flammability: Combustible liquid.

Due to its deuterated nature, 3-Chloropyridine-d4 is also susceptible to isotopic exchange

with atmospheric moisture, which can compromise its isotopic purity.

Personal Protective Equipment (PPE)
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To mitigate risks, the following PPE must be worn at all times when handling 3-
Chloropyridine-d4:

Eye/Face Protection: Chemical safety goggles and a face shield.

Skin Protection: Impervious gloves (e.g., nitrile or neoprene) and a lab coat.

Respiratory Protection: All handling of 3-Chloropyridine-d4 must be conducted in a certified

chemical fume hood to avoid inhalation of vapors.

Experimental Protocols
Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. The work area within the chemical fume hood should be clean and free of clutter.

Inert Atmosphere: Due to the hygroscopic nature of deuterated compounds, it is

recommended to handle 3-Chloropyridine-d4 under a dry, inert atmosphere such as

nitrogen or argon to prevent H-D exchange.

Dispensing: Use only clean, dry glassware. When not in use, keep the container tightly

closed.

Cleaning: After handling, wash hands and any exposed skin thoroughly with soap and water.

Decontaminate all surfaces and equipment that may have come into contact with the

compound.

Storage Protocol
Temperature: Store 3-Chloropyridine-d4 in a refrigerator at 2-8°C.

Container: Keep the compound in its original, tightly sealed container to prevent moisture

absorption and leakage.

Incompatibilities: Store away from strong oxidizing agents, acids, and sources of heat or

ignition.
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Labeling: The container must be clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Spill and Waste Disposal Protocol
Spill Response: In the event of a spill, evacuate the area immediately. Wearing appropriate

PPE, contain the spill using an inert absorbent material. Collect the absorbed material into a

labeled, sealed container for disposal.

Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations. Do not pour waste down the drain.

First Aid Measures
In case of exposure to 3-Chloropyridine-d4, follow these first aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and decision-making when

working with 3-Chloropyridine-d4.
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Caption: Workflow for Safe Handling of 3-Chloropyridine-d4.
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Caption: First Aid Decision Pathway for 3-Chloropyridine-d4 Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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